A covalent G-site inhibitor for glutathione S-transferase Pi (GSTP1-1)†
Chemical Communications Pub Date: 2017-08-21 DOI: 10.1039/C7CC05829B
Abstract
We herein report the first covalent G-site-binding inhibitor for GST, GS-ESF (1), which irreversibly inhibited the GSTP1-1 function. LC-MS/MS and X-ray structure analyses of the covalently linked GST-inhibitor complex suggested that 1 reacted with Tyr108 of GSTP1-1. The mechanism of covalent bond formation was discussed based on MD simulation results.
Recommended Literature
- [1] Inside front cover
- [2] Contents list
- [3] Design and synthesis of triboelectric polymers for high performance triboelectric nanogenerators
- [4] Preparation and isolation of mono-Nb substituted Keggin-type phosphomolybdic acid and its application as an oxidation catalyst for isobutylaldehyde and Wacker-type oxidation†
- [5] Back cover
- [6] Inside front cover
- [7] Electrochromic properties of a poly(dithienylfuran) derivative featuring a redox-active dithiin unit†
- [8] g-PAN/g-C3N4 encapsulated Cu nanoparticles with photocatalytic properties and high stability prepared using a two-step sintering method
- [9] High energy density rechargeable metal-free seawater batteries: a phosphorus/carbon composite as a promising anode material†
- [10] A facile and efficient method for the synthesis of alkynone by carbonylative Sonogashira coupling using CHCl3 as the CO source†
